Cas no 67217-55-4 (Mono(6-O-p-tolylsulfonyl)-β-cyclodextrin)

• Product Name: Mono(6-O-p-tolylsulfonyl)-β-cyclodextrin
• CAS No: 67217-55-4
• MF: C₄₉H₇₆O₃₇S
• MW: 1289.171
• MDL: MFCD05864975
• CID: 826515
• PubChem ID: 87560426
• Update Time: 2025-06-14

Mono(6-O-p-tolylsulfonyl)-β-cyclodextrin Chemical and Physical Properties

Names and Identifiers

• Mono[6-O-(p-toluenesulfonyl)]-beta-cyclodextrin
• Mono-6-O-(p-toluenesulfonyl)-beta-cyclodextrin
• 6A-(4-methylbenzenesulfonate)- -Cyclodextrin
• Mono-(6-p-Toluenesulfonyl)-Beta-cyclodextrin
• Β-CYCLODEXTRIN, 6A-(4-METHYLBENZENESULFONATE)
• Mono-6-(p-tolylsulfonyl)-beta-cyclodextrin
• Mono-6-(p-tosyl)-beta-cyclodextrin
• Mono-6-O-tosyl-beta-cyclodextrin
• Mono-6-deoxy-6-(p-tolylsulfonyl)-beta-cyclodextrin
• Mono-6-p-toluenesulfonyl-beta-cyclodextrin
• Mono-deoxy-6-(p-tolylsulfonyl)-beta-cyclodextrin
• beta-Cyclodextrin 6-monotosylate
• Mono-(6-p-toluenesulfonyl)-β-cyclodextrin
• Mono-(6-p-toluenesulfonyl)--cyclodextrin
• 6-O-Toluensulfonyl-beta-cyclodextrin
• A-cyclodextrin
• SCHEMBL7046580
• CS-0187529
• HY-W129395
• 67217-55-4
• AS-68996
• AKOS037646472
• J-700191
• Mono-(6-p-toluenesulfonyl)-
• MFCD05864975
• 6A-(4-methylbenzenesulfonate)
• M1381
• D91493
• Mono-6-O-(p-toluenesulfonyl)- beta -cyclodextrin
• Mono(6-O-p-tolylsulfonyl)-β-cyclodextrin

• MDL： MFCD05864975
• Inchi： InChI=1S/C49H76O37S/c1-13-2-4-14(5-3-13)87(70,71)72-12-21-42-28(62)35(69)49(79-21)85-41-20(11-55)77-47(33(67)26(41)60)83-39-18(9-53)75-45(31(65)24(39)58)81-37-16(7-51)73-43(29(63)22(37)56)80-36-15(6-50)74-44(30(64)23(36)57)82-38-17(8-52)76-46(32(66)25(38)59)84-40-19(10-54)78-48(86-42)34(68)27(40)61/h2-5,15-69H,6-12H2,1H3/t15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-/m1/s1
• InChI Key： URYLJCBFCXEADB-XISQNVKBSA-N
• SMILES： O=S(OC[C@@H]1[C@@](O[C@@]2([C@@H]([C@@H](O)[C@@](O[C@@]3([C@@H]([C@@H](O)[C@@](O[C@@]4([C@@H]([C@@H](O)[C@@](O[C@@]([C@H](O)[C@H]5O)([H])O[C@H](CO)[C@@]5([H])O[C@@]([C@H](O)[C@H]6O)([H])O[C@H](CO)[C@@ ]6([H])O[C@](O[C@@H]7CO)([H])[C@H](O)[C@H]8O)([H])[C@@H](CO)O4)O)[H])([H])[C@@H](CO)O3)O)[H])([H])[C@@H](CO)O2)O)[H])([C@H](O)[C@@H](O)[C@](O[C@@]87[H])([H])O1)[H])(C9=CC=C(C)C=C9)=O

Computed Properties

• Exact Mass: 1288.3786145g/mol
• Monoisotopic Mass: 1288.3786145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 37
• Heavy Atom Count: 87
• Rotatable Bond Count: 10
• Complexity: 2260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 35
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -13
• Topological Polar Surface Area: 586Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.591±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 202-204 º C (decomposition)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.592
• Solubility: Dissolution (77 g/l) (25 º C),
• PSA: 585.57000
• LogP: -12.42820

Mono(6-O-p-tolylsulfonyl)-β-cyclodextrin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on Mono(6-O-p-tolylsulfonyl)-β-cyclodextrin

Recent Advances in Mono(6-O-p-tolylsulfonyl)-β-cyclodextrin (CAS: 67217-55-4) Research: A Comprehensive Review

Mono(6-O-p-tolylsulfonyl)-β-cyclodextrin (CAS: 67217-55-4) has emerged as a pivotal derivative in the field of chemical biology and pharmaceutical sciences due to its unique structural properties and versatile applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and therapeutic potential. Recent studies highlight its role as a molecular scaffold for drug delivery systems, leveraging its ability to form inclusion complexes with hydrophobic drugs, thereby enhancing solubility and bioavailability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Mono(6-O-p-tolylsulfonyl)-β-cyclodextrin in improving the delivery of poorly water-soluble anticancer agents. The research team employed nuclear magnetic resonance (NMR) spectroscopy and molecular docking simulations to elucidate the host-guest interactions between the cyclodextrin derivative and the drug molecules. Their findings revealed a significant enhancement in drug stability and controlled release profiles, underscoring the compound's potential in oncology therapeutics.

In addition to its pharmaceutical applications, recent advancements in synthetic methodologies have streamlined the production of Mono(6-O-p-tolylsulfonyl)-β-cyclodextrin. A novel green chemistry approach, reported in ACS Sustainable Chemistry & Engineering, utilized microwave-assisted synthesis to achieve higher yields and reduced reaction times compared to conventional methods. This innovation not only addresses scalability challenges but also aligns with the growing demand for environmentally benign processes in chemical manufacturing.

Further investigations into the safety and biocompatibility of Mono(6-O-p-tolylsulfonyl)-β-cyclodextrin have been conducted, with a 2024 Biomaterials publication detailing comprehensive in vitro and in vivo toxicity assessments. The results indicated minimal cytotoxicity and excellent hemocompatibility, paving the way for its use in clinical formulations. These findings are particularly significant for the development of next-generation nanomedicines and targeted drug delivery systems.

Looking ahead, researchers are exploring the integration of Mono(6-O-p-tolylsulfonyl)-β-cyclodextrin with advanced materials such as metal-organic frameworks (MOFs) and graphene oxide to create hybrid systems with multifunctional capabilities. Preliminary data from these interdisciplinary studies suggest promising applications in biosensing, diagnostics, and regenerative medicine. As the field progresses, continued collaboration between chemists, biologists, and material scientists will be essential to unlock the full potential of this versatile compound.